Cas no 1565570-53-7 (Butyl(4-methoxypentyl)amine)

• Product Name: Butyl(4-methoxypentyl)amine
• CAS No: 1565570-53-7
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6057746
• PubChem ID: 104160997
• Update Time: 2025-06-15

Butyl(4-methoxypentyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-800397
• 1565570-53-7
• butyl(4-methoxypentyl)amine
• Butyl(4-methoxypentyl)amine

• Inchi： 1S/C10H23NO/c1-4-5-8-11-9-6-7-10(2)12-3/h10-11H,4-9H2,1-3H3
• InChI Key： YEKGRWYJPHTKAZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCCNCCCC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 85.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on Butyl(4-methoxypentyl)amine

Research Brief on Butyl(4-methoxypentyl)amine (CAS: 1565570-53-7) in Chemical Biology and Pharmaceutical Applications

Butyl(4-methoxypentyl)amine (CAS: 1565570-53-7) has recently emerged as a compound of interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This secondary amine, featuring a butyl group and a 4-methoxypentyl moiety, has been investigated for its role as a building block in drug discovery and its interactions with biological targets. Recent studies have highlighted its utility in the synthesis of novel bioactive molecules and its potential as a modulator of specific enzymatic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Butyl(4-methoxypentyl)amine as a key intermediate in the development of small-molecule inhibitors targeting protein-protein interactions. The compound's amphiphilic nature, conferred by its alkyl and methoxy groups, was found to enhance membrane permeability while maintaining solubility in aqueous environments - a critical balance for drug candidates. The study demonstrated that derivatives of this amine showed promising binding affinities to selected protein targets involved in inflammatory pathways.

Another significant application was reported in ACS Chemical Biology, where Butyl(4-methoxypentyl)amine was incorporated into the structure of novel enzyme-activated prodrugs. The researchers utilized the compound's chemical stability and predictable metabolism profile to design targeted drug delivery systems. The 4-methoxypentyl group in particular was shown to influence the rate of enzymatic cleavage, allowing for controlled release of active pharmaceutical ingredients at specific tissue sites.

From a synthetic chemistry perspective, recent advances in the preparation of Butyl(4-methoxypentyl)amine have been reported in Organic Process Research & Development. New catalytic methods employing transition metal complexes have improved the yield and purity of this compound, addressing previous challenges in large-scale production. These methodological improvements are particularly relevant given the growing interest in this amine as a versatile intermediate for pharmaceutical synthesis.

Ongoing research (as of 2024) is investigating the potential of Butyl(4-methoxypentyl)amine derivatives in neurological applications. Preliminary in vitro studies suggest that certain structural analogs may interact with neurotransmitter receptors, though the exact mechanism of action remains under investigation. These findings position this compound as a potentially valuable scaffold for CNS drug development, warranting further exploration of its structure-activity relationships.

The safety profile of Butyl(4-methoxypentyl)amine has also been a subject of recent toxicological studies. While the compound itself shows relatively low acute toxicity, research emphasizes the importance of careful characterization of its metabolites, particularly for pharmaceutical applications. Current good manufacturing practice (cGMP) guidelines for its production and handling are being developed to ensure consistency and safety in industrial applications.

Looking forward, the versatility of Butyl(4-methoxypentyl)amine suggests it will continue to be an important compound in medicinal chemistry research. Its dual functionality (amine and ether groups) provides multiple points for structural modification, making it a valuable starting material for diverse therapeutic candidates. Future research directions likely include further exploration of its applications in targeted drug delivery systems and its potential as a ligand in catalytic asymmetric synthesis.